(E)-1-(4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidin-4-yl)piperazin-1-yl)-3-(furan-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[4-[6-(3,5-dimethylpyrazol-1-yl)-2-methylpyrimidin-4-yl]piperazin-1-yl]-3-(furan-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C21H24N6O2/c1-15-13-16(2)27(24-15)20-14-19(22-17(3)23-20)25-8-10-26(11-9-25)21(28)7-6-18-5-4-12-29-18/h4-7,12-14H,8-11H2,1-3H3/b7-6+
• InChI Key: CHLKRTYQNZJKCB-VOTSOKGWSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC(=N2)C)N3CCN(CC3)C(=O)C=CC4=CC=CO4)C
• Isomeric SMILES: CC1=CC(=NN1C2=CC(=NC(=N2)C)N3CCN(CC3)C(=O)/C=C/C4=CC=CO4)C
• Molecular Formula: C21H24N6O2
• Molecular Weight: 392.5 g/mol

Description

(E)-1-(4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidin-4-yl)piperazin-1-yl)-3-(furan-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C21H24N6O2 and its molecular weight is 392.463. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Azole, Pyrimidine, Pyran, and Benzofuran Derivatives : This compound serves as a building block for synthesizing various derivatives, including azoles, pyrimidines, pyrans, and benzofurans, which are important in medicinal chemistry (Farag et al., 2011).

Biological and Medicinal Applications

• Antibacterial and Antifungal Activities : Some derivatives synthesized using this compound have shown moderate effects against certain bacterial and fungal species, indicating potential in developing antimicrobial agents (Abdel‐Aziz et al., 2008).
• Antidepressant and Antianxiety Activities : Novel derivatives of this compound have been investigated for their antidepressant and antianxiety activities, highlighting its potential in psychiatric medication research (Kumar et al., 2017).

Advanced Material Science Applications

• Molecular Structure Investigations : The compound's derivatives have been used in molecular structure studies, which are crucial in material science for understanding intermolecular interactions and properties (Shawish et al., 2021).

Pharmaceutical Research

• Potential PET Agent for Imaging : Derivatives of this compound have been explored as potential PET (Positron Emission Tomography) agents, particularly for imaging enzymes involved in neuroinflammation, showcasing its relevance in neuropharmacology and diagnostic imaging (Wang et al., 2018).